Cas no 116839-68-0 (Buntanetap)

• Product Name: Buntanetap
• CAS No: 116839-68-0
• MF: C₂₀H₂₃N₃O₂
• MW: 337.415524721146
• CID: 2624601
• PubChem ID: 11249342
• Update Time: 2025-05-20

Buntanetap Chemical and Physical Properties

Names and Identifiers

• (3aR,8aS)-1,3a,8-Trimethyl-1,2,3,3a,8,8a-hexahydropyrrolo[2,3-b]i ndol-5-yl phenylcarbamate
• Posiphen
• Landipirdine
• (+)-Phenserine
• (+)-Posiphen
• Phenserine, (+)-
• Z0O4TJ588O
• (3aR,8aS)-1,3a,8-trimethyl-1,2,3,3a,8,8a-hexahydropyrrolo[2,3-b]indol-5-yl phenylcarbamate
• R-Phenserine
• (+)-Phenylcarbamoyleseroline
• (+)-O-(Phenylcarbamoyl)eseroline
• DB15317
• Buntanetap
• AKOS040742854
• F82032
• buntanetap [INN]
• SCHEMBL23874278
• DTXSID001110145
• (3aR,8aS)-1,3a,8-trimethyl-1H,2H,3H,3aH,8H,8aH-pyrrolo[2,3-b]indol-5-yl N-phenylcarbamate
• UNII-Z0O4TJ588O
• WHO 12342
• CS-0006062
• (3aR,8aS)-1,3a,8-trimethyl-1,2,3,3a,8,8ahexahydropyrrolo[2,3-b]indol-5-yl phenylcarbamate
• CHEMBL4297417
• DA-59438
• [(3aS,8bR)-3,4,8b-trimethyl-2,3a-dihydro-1H-pyrrolo[2,3-b]indol-7-yl] N-phenylcarbamate
• 116839-68-0
• Pyrrolo(2,3-b)indol-5-ol, 1,2,3,3a,8,8a-hexahydro-1,3a,8-trimethyl-, 5-(N-phenylcarbamate), (3aR,8aS)-
• Buntanetap (USAN)
• MS-25127
• Buntanetap [USAN]
• (3aR,8aS)-1,3a,8-trimethyl-1H,2H,3H,3aH,8H,8aH-pyrrolo(2,3-b)indol-5-yl N-phenylcarbamate
• ANVS401
• HY-16009
• EX-A7752
• D12318
• ANVS-401

• Inchi： 1S/C20H23N3O2/c1-20-11-12-22(2)18(20)23(3)17-10-9-15(13-16(17)20)25-19(24)21-14-7-5-4-6-8-14/h4-10,13,18H,11-12H2,1-3H3,(H,21,24)/t18-,20+/m0/s1
• InChI Key： PBHFNBQPZCRWQP-AZUAARDMSA-N
• SMILES： O(C(NC1C=CC=CC=1)=O)C1C=CC2=C(C=1)[C@@]1(C)CCN(C)[C@H]1N2C

Computed Properties

• Exact Mass: 337.17902698 g/mol
• Monoisotopic Mass: 337.17902698 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 44.8
• Molecular Weight: 337.4

Buntanetap Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyrroloindoles

Additional information on Buntanetap

Buntanetap (CAS No. 116839-68-0): A Comprehensive Overview

Buntanetap, identified by the CAS registry number 116839-68-0, is a chemical compound that has garnered significant attention in recent scientific research. This compound, also referred to as Buntanetap, belongs to a class of molecules with unique properties that make it valuable in various applications. The name Buntanetap itself is derived from its structural composition, which includes a butyl group and other functional groups that contribute to its chemical reactivity and stability.

Recent studies have highlighted the potential of Buntanetap in the field of materials science, particularly in the development of advanced polymers and composites. Researchers have explored its ability to act as a crosslinking agent, enhancing the mechanical properties of polymer matrices. This application is particularly promising for industries such as aerospace and automotive, where lightweight yet durable materials are highly sought after.

In addition to its role in materials science, Buntanetap has also been investigated for its potential in pharmaceutical applications. Scientists have found that this compound exhibits bioactive properties, making it a candidate for drug delivery systems. Its ability to interact with biological molecules without causing adverse effects has positioned it as a valuable component in the development of targeted therapies.

The synthesis of Buntanetap involves a multi-step chemical process that requires precise control over reaction conditions. The compound is typically synthesized through a combination of nucleophilic substitution and condensation reactions, which are optimized to achieve high yields and purity. The structural integrity of Buntanetap is crucial for its performance in various applications, and researchers have developed advanced analytical techniques to ensure its quality and consistency.

From an environmental perspective, the ecological impact of Buntanetap has been a topic of interest. Studies have shown that this compound exhibits low toxicity to aquatic organisms under controlled conditions, which is a positive indicator for its safe use in industrial settings. However, further research is needed to fully understand its long-term effects on ecosystems and to develop sustainable practices for its production and disposal.

The market demand for Buntanetap has been steadily increasing due to its versatility across multiple industries. Key players in the chemical manufacturing sector have invested heavily in scaling up production processes to meet this demand. Innovations in manufacturing techniques, such as continuous-flow synthesis and green chemistry approaches, are expected to play a pivotal role in shaping the future of Buntanetap production.

Looking ahead, the future of Buntanetap appears bright as researchers continue to uncover new applications and optimize existing ones. Collaborative efforts between academia and industry are fostering advancements in both fundamental understanding and practical implementation of this compound. As technology evolves, it is likely that Buntanetap will find even more niche applications that further solidify its importance in the chemical landscape.

In conclusion, Buntanetap (CAS No. 116839-68-0) stands out as a versatile and promising compound with wide-ranging applications across various fields. Its unique chemical properties, coupled with ongoing research advancements, ensure that it remains at the forefront of scientific innovation for years to come.